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Compound of Interest

Compound Name:
3-Fluoro-5-methylphenylacetic

acid

Cat. No.: B1303433 Get Quote

For immediate reference, treat 3-Fluoro-5-methylphenylacetic acid as a halogenated organic

acid waste. Do not dispose of this chemical down the drain or in regular trash. All disposal

procedures must comply with local, state, and federal regulations. Consult your institution's

Environmental Health and Safety (EHS) office for specific guidance.

This guide provides essential safety and logistical information for the proper disposal of 3-
Fluoro-5-methylphenylacetic acid in a laboratory setting. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and environmental responsibility.

Hazard Identification and Safety Precautions
Based on safety data for 3-Fluoro-5-methylphenylacetic acid (CAS No. 518070-22-9) and

similar chemical structures, the primary hazards are summarized below. Always refer to the

specific Safety Data Sheet (SDS) for the most accurate and detailed information.

Personal Protective Equipment (PPE) is mandatory when handling this compound:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes are required.
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Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.

Quantitative Data Summary
Property Value

CAS Number 518070-22-9

Molecular Formula C₉H₉FO₂

Appearance Solid

Primary Hazards Skin Irritant, Eye Irritant, Respiratory Irritant

Disposal Category Halogenated Organic Waste

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the collection and disposal of 3-
Fluoro-5-methylphenylacetic acid waste.

1. Waste Segregation:

Do not mix 3-Fluoro-5-methylphenylacetic acid with other waste streams unless explicitly

permitted by your EHS office.

As a fluorinated compound, it must be disposed of as halogenated organic waste[1][2][3].

Keep it separate from non-halogenated solvents, aqueous waste, and incompatible

chemicals (e.g., strong bases or oxidizing agents).

2. Waste Collection:

Use a designated, compatible, and properly sealed waste container. The container should be

made of a material that will not react with the acid.

The container must be in good condition, with no leaks or cracks[4].
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Perform all transfers of the chemical waste inside a certified chemical fume hood to minimize

exposure.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste"[4][5].

The label must include the full chemical name: "3-Fluoro-5-methylphenylacetic acid". Do

not use abbreviations or chemical formulas[4].

Indicate the approximate quantity or concentration of the waste.

Include the date when the waste was first added to the container.

4. Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure secondary containment is used to prevent spills.

Store away from incompatible materials.

5. Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS office or a

licensed chemical waste disposal contractor[6].

Follow all institutional procedures for waste pickup requests.

Empty Container Disposal:

Empty containers that held 3-Fluoro-5-methylphenylacetic acid must be triple-rinsed with

a suitable solvent[4][7].

The rinsate must be collected and disposed of as hazardous waste[4][7].
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After triple-rinsing, the container may be disposed of in the regular trash or recycled,

depending on institutional policies. Deface the original label before disposal.

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process for the proper disposal of 3-
Fluoro-5-methylphenylacetic acid.
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Chemical is no longer needed
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Caption: Workflow for the proper disposal of 3-Fluoro-5-methylphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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